N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-ethylbenzenesulfonamide

• IUPAC Name: N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-4-ethylbenzenesulfonamide
• InChI: InChI=1S/C19H21N3O3S/c1-4-15-10-12-17(13-11-15)26(24,25)20-18-14(2)21(3)22(19(18)23)16-8-6-5-7-9-16/h5-13,20H,4H2,1-3H3
• InChI Key: QHOYTHLPKFOUHL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=C(N(N(C2=O)C3=CC=CC=C3)C)C
• Molecular Formula: C19H21N3O3S
• DSSTOX Substance ID: DTXSID101127490
• Molecular Weight: 371.5 g/mol
• CAS RN: 301314-59-0

Description

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-ethylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H21N3O3S and its molecular weight is 371.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-ethylbenzenesulfonamide is 371.13036271 g/mol and the complexity rating of the compound is 654. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-ethylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-ethylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

N,N-dimethyl-4-(((1-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)imino)methyl)-N-alkylbenzenaminium bromide derivatives, similar in structure to the compound , have demonstrated significant corrosion inhibition properties. These compounds are effective even in low concentrations, exhibiting excellent protection for carbon steel in hydrochloric acid environments (Tawfik, 2015).

Antimicrobial Activities

Some derivatives, such as 4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-ylazo)-N-(2-substituted-4-oxo-4H-quinazolin-3-yl)benzenesulfonamide, have shown promising antimicrobial properties. These compounds exhibit significant potency against bacteria compared to fungi (Sojitra et al., 2016).

Electrochemical Applications

Metallophthalocyanines containing 4-aminoantipyrine moieties have been synthesized for electrochemical applications. These compounds, featuring a similar structural core, are used in cyclic voltammetry and square wave voltammetry techniques (Ertem et al., 2017).

Antibacterial and Anticancer Activities

Derivatives like Schiff bases from Aminophenazone have been synthesized and shown moderate to good antibacterial activity. Some compounds have shown significant effectiveness against various bacterial strains (Asiri & Khan, 2010). Additionally, 4-Aminoantipyrine derivatives have been evaluated as anticancer agents against human tumor breast cancer cell lines, showing considerable activity (Ghorab et al., 2014).

Heterocyclic Synthesis

The compound has been used as a key intermediate in synthesizing various pyrazole, pyridine, and pyrimidine derivatives. These derivatives have potential applications in pharmaceutical and medicinal chemistry (Fadda et al., 2012).

Structural Studies

Structural characterization studies have been conducted on derivatives of 4-aminoantipyrine, revealing detailed insights into hydrogen-bonding motifs and molecular conformations (Mnguni & Lemmerer, 2015).

Antimicrobial and Antioxidant Activities

Sulfonamide derivatives synthesized from Ampyrone have been studied for their antimicrobial and antioxidant properties, demonstrating significant activities (Badgujar et al., 2018).